Cas no 436805-11-7 (5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole)

• Product Name: 5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole
• CAS No: 436805-11-7
• MF: C₈H₉BrN₄O
• MW: 257.087260007858
• CID: 4714248
• Update Time: 2023-08-16

5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole
• LJMSDVXOHMUVNQ-UHFFFAOYSA-N
• 5-(2-bromo-3, 5-dimethyl-3h-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole
• 5-(2-Bromo-3,5-dimethyl-3H-imidazol-4-yl)-3-methyl-[1,2,4]oxadiazole

• Inchi： 1S/C8H9BrN4O/c1-4-6(13(3)8(9)10-4)7-11-5(2)12-14-7/h1-3H3
• InChI Key： LJMSDVXOHMUVNQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=C(C2=NC(C)=NO2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Topological Polar Surface Area: 56.7